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Compound of Interest

Compound Name: FLT3-IN-16

Cat. No.: B377920 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of FLT3-IN-16, a potent FMS-like tyrosine

kinase 3 (FLT3) inhibitor.

FLT3-IN-16 is a small molecule inhibitor of FLT3 with a reported IC50 of 1.1 μM.[1] It is a

valuable tool for in vitro studies of acute myeloid leukemia (AML) and other hematological

malignancies where FLT3 signaling is implicated.

Quantitative Data Summary
For ease of comparison, the solubility of FLT3-IN-16 in common laboratory solvents is

summarized below. It is recommended to use dimethyl sulfoxide (DMSO) for the preparation of

stock solutions.

Solvent Solubility
Concentration
(mg/mL)

Molar
Concentration
(mM)

DMSO Soluble ≥ 3.01 mg/mL* ≥ 10 mM

Ethanol Limited Data Available Not Determined Not Determined

Water Limited Data Available Not Determined Not Determined
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*Note: The molecular weight of FLT3-IN-16 is 301.36 g/mol .[1] The concentration in mg/mL is

calculated based on a 10 mM stock solution. Solubility in ethanol is expected to be lower than

in DMSO, and the compound is likely poorly soluble in aqueous solutions.

Experimental Protocols
Preparation of a 10 mM Stock Solution of FLT3-IN-16 in
DMSO
This protocol describes the preparation of a 10 mM stock solution of FLT3-IN-16 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

FLT3-IN-16 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Carefully weigh out the desired amount of FLT3-IN-16 powder

using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

3.01 mg of FLT3-IN-16.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the FLT3-IN-16 powder. For a 10 mM solution with 3.01 mg of the

compound, add 1 mL of DMSO.

Dissolution: Vortex the solution until the FLT3-IN-16 is completely dissolved. Gentle warming

(to no more than 37°C) may be applied if necessary to aid dissolution. Visually inspect the
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solution to ensure no particulate matter remains.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. A vendor suggests that

stock solutions are stable for up to 1 month at -20°C and up to 6 months at -80°C.[1]

Visualizations
FLT3 Signaling Pathway
The FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a critical role in

the proliferation, survival, and differentiation of hematopoietic stem and progenitor cells. In

certain leukemias, particularly acute myeloid leukemia (AML), FLT3 is often mutated, leading to

constitutive activation of its downstream signaling pathways and uncontrolled cell growth.

FLT3-IN-16 acts by inhibiting this aberrant signaling.
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Caption: FLT3 signaling pathway and the inhibitory action of FLT3-IN-16.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b377920?utm_src=pdf-body-img
https://www.benchchem.com/product/b377920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b377920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the key steps for the preparation of a stock solution of FLT3-
IN-16.
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Caption: Workflow for preparing a stock solution of FLT3-IN-16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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